3-cyclohexyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]propanamide

• IUPAC Name: 3-cyclohexyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]propanamide
• InChI: InChI=1S/C18H24N4O/c23-18(9-7-15-4-2-1-3-5-15)21-13-16-6-8-17(20-12-16)22-11-10-19-14-22/h6,8,10-12,14-15H,1-5,7,9,13H2,(H,21,23)
• InChI Key: BAAXOOAUJRCTPP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)NCC2=CN=C(C=C2)N3C=CN=C3
• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol

Description

3-cyclohexyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]propanamide is a chemical compound that belongs to the class of amide derivatives. It has been studied for its potential use in scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 3-cyclohexyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]propanamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to have antioxidant properties, which may contribute to its potential neuroprotective effects.
Biochemical and Physiological Effects
3-cyclohexyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]propanamide has been shown to have a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis. It has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-cyclohexyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]propanamide in lab experiments is its potential use in studying cancer cell growth and proliferation. Its unique properties make it a promising candidate for further research in this area. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

There are many potential future directions for research on 3-cyclohexyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]propanamide. One area of interest is its potential use in combination with other drugs for the treatment of cancer. Another area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 3-cyclohexyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]propanamide has been reported in the literature. One method involves the reaction of 3-cyclohexylpropionic acid with N,N-dimethylformamide dimethyl acetal in the presence of a Lewis acid catalyst. The resulting intermediate is then reacted with 6-imidazol-1-ylpyridin-3-ylmethanol in the presence of a base to yield the final product.

Scientific Research Applications

3-cyclohexyl-N-[(6-imidazol-1-ylpyridin-3-yl)methyl]propanamide has been studied for its potential use in scientific research applications. It has been shown to have activity against certain types of cancer cells, including breast cancer and lung cancer cells. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.